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Compound Name: 4-Phenylmorpholin-3-one

Cat. No.: B154935

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Phenylmorpholin-3-one (CAS
No. 29518-11-4), a key chemical intermediate. The document details its chemical and physical
properties, provides established synthesis protocols, and discusses its primary application in
the pharmaceutical industry. Due to the limited publicly available data on the direct biological
activity of 4-Phenylmorpholin-3-one, this guide focuses on its role as a crucial building block
in the synthesis of the anticoagulant drug Rivaroxaban.

Chemical and Physical Properties

4-Phenylmorpholin-3-one is a solid, off-white compound at room temperature.[1] Its core
structure consists of a morpholin-3-one ring with a phenyl group attached to the nitrogen atom.

Table 1: Physicochemical Properties of 4-Phenylmorpholin-3-one
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Property Value Reference
CAS Number 29518-11-4 [11[2][3][4]
Molecular Formula C10H11:NO2 [11[31[5]
Molecular Weight 177.20 g/mol [11[4]5][6]
Appearance Off-White Solid [1]
Melting Point 113-114 °C [3]
Boiling Point (Predicted) 395.2+35.0°C [3]
Density (Predicted) 1.187 g/cm3 [3]
pKa (Predicted) 0.27 £0.20 [3]
Solubility Ch.loroform (Slightly), DMSO 3]
(Slightly)

Room Temperature, Sealed in
Storage Temperature - [2][3]
Dry Conditions

SIWXCJHUZAEIAE-
InChl Key [2][6]
UHFFFAOYSA-N

0=C1COCCN1C2=CC=CC=C
SMILES ) [6]

Synthesis Protocols

Several methods for the synthesis of 4-Phenylmorpholin-3-one have been reported, primarily
involving the reaction of 2-anilinoethanol with chloroacetyl chloride.

Method 1: Synthesis using Sodium Hydroxide

This protocol describes a common method for the preparation of 4-Phenylmorpholin-3-one.
Experimental Protocol:

e Dissolve 2-anilinoethanol (1.0 equivalent) in ethanol at room temperature.
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Add water to the solution with stirring.
Heat the solution to approximately 38-43 °C.

Simultaneously add chloroacetyl chloride (approximately 3 equivalents) and a 45% aqueous
sodium hydroxide solution, maintaining the pH between 12 and 12.5.

Stir the reaction mixture at this temperature and pH for about 10 minutes.
Cool the mixture to 2 °C and continue stirring for 30 minutes.

Collect the precipitated solid by filtration.

Wash the solid with cold demineralized water.

Dry the product under reduced pressure at 50 °C to a constant mass.

Expected Yield: Approximately 80%

Method 2: Alternative Synthesis in Isopropanol

This method utilizes isopropanol as the solvent and maintains a neutral to slightly basic pH.

Experimental Protocol:

Heat a solution of N-phenylethanolamine (1.0 equivalent) in isopropanol to 40 °C.

Simultaneously add chloroacetyl chloride (3.0 equivalents) and 10 N sodium hydroxide
solution dropwise, maintaining the reaction pH between 7 and 8.

After the addition is complete, continue stirring at 40 °C for 10 minutes.
Cool the reaction mixture to 0 °C and stir for an additional hour.
Collect the resulting white solid by filtration.

Wash the solid with cold water.

Dry the product to afford 4-phenylmorpholin-3-one.[3]
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Expected Yield: Approximately 62%][3]
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Caption: General synthesis workflow for 4-Phenylmorpholin-3-one.

Application in Drug Development

The primary and most well-documented application of 4-Phenylmorpholin-3-one is its use as

a key starting material in the synthesis of Rivaroxaban.[7] Rivaroxaban is a potent, orally

bioavailable, direct factor Xa inhibitor used for the prevention and treatment of thromboembolic

disorders.[2]

The synthesis of Rivaroxaban from 4-Phenylmorpholin-3-one involves a nitration step to form

4-(4-nitrophenyl)-3-morpholinone, followed by reduction of the nitro group to an amino group,

and subsequent elaboration to the final drug molecule.[7]
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Caption: Role of 4-Phenylmorpholin-3-one in Rivaroxaban synthesis.

Biological Activity

There is limited information available in the public domain regarding the intrinsic

pharmacological or biological activity of 4-Phenylmorpholin-3-one itself. One source mentions

its use in studies to evaluate bactericidal activity, however, no specific data or publications were

identified to elaborate on this.[3] Its significance in the context of biological systems is primarily

as a precursor to pharmacologically active molecules like Rivaroxaban. The biological activity

of Rivaroxaban is well-characterized and is not a direct property of 4-Phenylmorpholin-3-one.

Safety Information

Table 2: GHS Hazard and Precautionary Statements

Category

Statement

Reference

Signal Word

Warning

[2]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]
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For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Conclusion

4-Phenylmorpholin-3-one is a well-characterized chemical compound with established
synthesis routes. Its primary importance for the scientific and drug development community lies
in its role as a key intermediate in the manufacturing of the anticoagulant drug Rivaroxaban.
While direct biological activity data for 4-Phenylmorpholin-3-one is scarce, its utility as a
synthetic building block is firmly established. This guide provides essential physicochemical
data and detailed synthesis protocols to support researchers and professionals working with
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Phenylmorpholin-3-one (CAS No.
29518-11-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154935#4-phenylmorpholin-3-one-cas-number-
29518-11-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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